7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(2-methylphenyl)-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C13H10N2OS/c1-8-4-2-3-5-9(8)10-6-17-12-11(10)14-7-15-13(12)16/h2-7H,1H3,(H,14,15,16)
• InChI Key: QQGOZUQZEAJJAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CSC3=C2N=CNC3=O
• Molecular Formula: C13H10N2OS
• Molecular Weight: 242.30 g/mol

Description

“7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one” is a chemical compound that has been studied for its potential applications in various fields. It is a derivative of thieno[3,2-d]pyrimidine.

Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidine derivatives involves structural modifications of tazemetostat. An effective method for synthesizing substituted thieno[2,3-d]pyrimidine-4-carboxylic acids involves Pd(dppf)Cl2-catalyzed carbonylation of substituted 4-chlorothieno[2,3-d]pyrimidines.

Scientific Research Applications

Antimycobacterial Agents

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Anticancer Activities

These compounds have been evaluated for their anti-proliferative effects against various cancer cell lines. .

EZH2 Inhibitors

Substituted thieno[3,2-d]pyrimidine derivatives have been synthesized as EZH2 inhibitors via structural modifications of tazemetostat. .

Cytochrome bd Oxidase Inhibition

Thieno[3,2-d]pyrimidin-4-amines have been identified as chemical probes for interrogating the function of mycobacterial Cyt-bd under various physiological conditions. .

Mechanism of Action

Target of Action

The primary target of 7-(2-methylphenyl)thieno[3,2-d]pyrimidin-4(3H)-one is Mycobacterium tuberculosis , specifically the Cytochrome bd oxidase (Cyt-bd) . Cyt-bd is an attractive drug target in Mycobacterium tuberculosis, especially in the context of developing a drug combination targeting energy metabolism .

Mode of Action

The compound inhibits the activity of Cyt-bd . This interaction results in the disruption of the energy metabolism of the Mycobacterium tuberculosis, thereby inhibiting its growth and proliferation .

Biochemical Pathways

The inhibition of Cyt-bd affects the energy metabolism pathway of Mycobacterium tuberculosis. This disruption leads to a decrease in ATP production, which is essential for the survival and proliferation of the bacteria .

Pharmacokinetics

The compound’s significant antimycobacterial activity suggests it may have favorable absorption, distribution, metabolism, and excretion properties that allow it to reach its target and exert its effects .

Result of Action

The result of the compound’s action is the inhibition of Mycobacterium tuberculosis growth and proliferation. The compound has been observed to have significant antimycobacterial activity against Mycobacterium tuberculosis H37Ra .